Cas no 1209178-46-0 (8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 1209178-46-0
• MF: C₁₆H₂₁N₃O₆S₃
• MW: 447.549440145493
• CID: 6590280
• PubChem ID: 45567138
• Update Time: 2024-01-16

8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• 8-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• AKOS024521094
• 1209178-46-0
• F5832-7022
• 8-((3,5-dimethylisoxazol-4-yl)sulfonyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
• VU0522691-1
• 8-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• Inchi： 1S/C16H21N3O6S3/c1-12-15(13(2)25-17-12)28(22,23)18-7-5-16(6-8-18)19(9-10-24-16)27(20,21)14-4-3-11-26-14/h3-4,11H,5-10H2,1-2H3
• InChI Key： NZJCJLLPDPIXBV-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=C(C)ON=C3C)(=O)=O)CC2)N(S(C2SC=CC=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 447.05924892g/mol
• Monoisotopic Mass: 447.05924892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives